Cas no 1226443-36-2 (2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
• CAS No: 1226443-36-2
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5827791
• PubChem ID: 49670821
• Update Time: 2024-01-16

2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-(3-pyrrol-1-ylpropyl)furan-3-carboxamide
• 2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
• 1226443-36-2
• VU0528218-1
• F5937-0197
• N-(3-(1H-pyrrol-1-yl)propyl)-2,5-dimethylfuran-3-carboxamide
• AKOS024527611

• Inchi： 1S/C14H18N2O2/c1-11-10-13(12(2)18-11)14(17)15-6-5-9-16-7-3-4-8-16/h3-4,7-8,10H,5-6,9H2,1-2H3,(H,15,17)
• InChI Key： FYZKKNHEOLAPSL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCCCN2C=CC=C2)=O)=C1C

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives